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characterization
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Compound Focus: Diphenyl selenoxide
CAS No.: 7304-91-8

Cat. No.: S9074942

NMR Chemical Shifts of Related Selenium Compounds

The table below summarizes the Selenium-77 (77Se) NMR chemical shifts for diphenyl selenoxide and

related compounds, collected from the literature [1]. The chemical shift for diphenyl selenoxide itself is

explicitly mentioned as a reference point.

Compound 77Se NMR Chemical Shift (8, ppm)

Diphenyl Selenoxide 126.4 (downfield from selenophene)

Diphenyl Selenide (for comparison) Resonates in the region for diarylselenides [1]

Key Reaction and Characterization

Diphenyl selenoxide is primarily known for the selenoxide elimination reaction, a key transformation in

organic synthesis.
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Diagram of the selenoxide elimination reaction pathway.

Experimental Context: The 126.4 ppm chemical shift for diphenyl selenoxide is cited in the context of
analyzing fused heterocyclic systems. A large chemical shift difference between two different selenium
atoms in a molecule provided "strong evidence for the more positive nature" of one selenium atom, with its

shift being close to that of diphenyl selenoxide, which carries a partial positive charge [1]. This illustrates

the utility of ’’Se NMR in probing electronic environments.

Synthesis and Handling Notes

While a direct protocol for diphenyl selenoxide is unavailable, its synthesis typically involves oxidation of

diphenyl selenide.
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e Precursor Synthesis: Diphenyl selenide can be prepared from diazotized aniline and potassium
selenide [2]. This procedure yields 138—-150 g (79-86%) of a yellow oil that boils at 165-167 °C at 12
mm Hg pressure [2].

¢ Handling Warning: The preparation of diphenyl selenide involves mixtures with "rather unpleasant
odour,” and working in a hood is recommended [2]. This likely applies to the selenoxide as well.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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